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Introduction

Cilastatin is a reversible, competitive inhibitor of the renal enzyme dehydropeptidase 1.[1][2]
This enzyme is responsible for the degradation of certain antibiotics, most notably imipenem.[3]
Consequently, cilastatin is co-administered with imipenem to prevent its renal metabolism,
thereby prolonging its antibacterial efficacy.[3][4]

Cilastatin-15N-d3 is a stable, isotopically labeled version of cilastatin, incorporating one 15N
and three deuterium atoms. Its primary application in research and drug development is as an
internal standard for the accurate quantification of cilastatin in biological matrices using mass
spectrometry-based techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or
Liquid Chromatography-Mass Spectrometry (LC-MS). The preparation of an accurate and
stable stock solution is a critical first step for ensuring the reliability and reproducibility of such
guantitative analyses.

This document provides a detailed protocol for the preparation, storage, and handling of
Cilastatin-15N-d3 stock solutions.
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Quantitative Data Summary

The following tables summarize the key physical and chemical properties of Cilastatin-15N-d3.

Table 1: Physicochemical Properties of Cilastatin-15N-d3

Property Value Reference

(2)-7-((2-(amino-15N)-2-
carboxyethyl-1,1,2-d3)thio)-2-

Formal Name ((S)-2,2-dimethylcyclopropane-
1-carboxamido)hept-2-enoic
acid

Molecular Formula C16H23D3N[**N]OsS

Formula Weight 362.5 g/mol

Appearance Solid

>99% deuterated forms (d1-

Purity
ds); €1% do

Table 2: Solubility of Cilastatin-15N-d3 in Common Solvents

Solvent Concentration Procedure Reference

Requires sonication.
100 mg/mL (275.89
DMSO Use newly opened,

mM)
anhydrous DMSO.

Requires sonication,
12.5 mg/mL (34.49 . .
Water warming, and heating

mM)
to 60°C.

Requires sonication
100 mg/mL (275.89 ]
1 M NaOH and pH adjustment to

mM
) 12.

Methanol Soluble -
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Table 3: Recommended Storage Conditions for Cilastatin Solutions

. Storage . -
Solution Type Duration Stability Notes  Reference
Temperature
Store in a dry,
] Below 25°C )
Powder (Solid) Long-term well-ventilated
(77°F)
area.
Use immediately
Reconstituted Room after warming
) Up to 4 hours
Stock Solution Temperature from
refrigeration.
Color may
change from
colorless to
Reconstituted Refrigerated yellow; this is
) Up to 24 hours
Stock Solution (2°C to 8°C) acceptable.
Discard if the
solution turns
brown.
Do not freeze
_ Not _
Frozen Solution - solutions of
Recommended

Cilastatin.

Experimental Workflow

The following diagram illustrates the general workflow for preparing a Cilastatin-15N-d3 stock
solution.
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Start: Gather Materials
and Equipment

Calculate Required Mass
for Target Concentration and Volume

Weigh Cilastatin-15N-d3
Using an Analytical Balance

Transfer Powder to a
Sterile, Appropriate Vial

Add Calculated Volume of
Appropriate Solvent (e.g., DMSO)

Facilitate Dissolution:
Vortex, Sonicate, and/or
Warm as Required

nsure clear solution

Visually Inspect for
Complete Dissolution

Store Stock Solution at

Recommended Temperature
(2-8°C)

End: Stock Solution Ready for Use

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12403307?utm_src=pdf-custom-synthesis#bc-rfq
https://file.medchemexpress.com/batch_PDF/HY-A0166/Cilastatin-DataSheet-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Cilastatin
https://go.drugbank.com/drugs/DB01597
https://clinicaltrials.eu/inn/cilastatin/
https://www.benchchem.com/product/b12403307/docs#application-note-and-protocol-preparation-of-cilastatin-15n-d3-stock-solution
https://www.benchchem.com/product/b12403307/docs#application-note-and-protocol-preparation-of-cilastatin-15n-d3-stock-solution
https://www.benchchem.com/product/b12403307/docs#application-note-and-protocol-preparation-of-cilastatin-15n-d3-stock-solution
https://www.benchchem.com/product/b12403307/docs#application-note-and-protocol-preparation-of-cilastatin-15n-d3-stock-solution
https://www.benchchem.com/product/b12403307?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403307?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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